Methyl 2-(3-methyl-7-octyl-2,6-dioxopurin-8-yl)sulfanylacetate
CAS No.: 377053-13-9
Cat. No.: VC4603609
Molecular Formula: C17H26N4O4S
Molecular Weight: 382.48
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 377053-13-9 |
|---|---|
| Molecular Formula | C17H26N4O4S |
| Molecular Weight | 382.48 |
| IUPAC Name | methyl 2-(3-methyl-7-octyl-2,6-dioxopurin-8-yl)sulfanylacetate |
| Standard InChI | InChI=1S/C17H26N4O4S/c1-4-5-6-7-8-9-10-21-13-14(20(2)16(24)19-15(13)23)18-17(21)26-11-12(22)25-3/h4-11H2,1-3H3,(H,19,23,24) |
| Standard InChI Key | XYZWRKJBGCUXKK-UHFFFAOYSA-N |
| SMILES | CCCCCCCCN1C2=C(N=C1SCC(=O)OC)N(C(=O)NC2=O)C |
Introduction
Methyl 2-(3-methyl-7-octyl-2,6-dioxopurin-8-yl)sulfanylacetate is a complex organic compound that belongs to the purine class, which is a group of heterocyclic aromatic organic compounds. Purines are crucial components of DNA and RNA, and their derivatives have various biological and pharmacological applications. This specific compound is characterized by its unique structural features, including a purine ring system substituted with an octyl group and a sulfanylacetate moiety.
Synthesis and Preparation
The synthesis of Methyl 2-(3-methyl-7-octyl-2,6-dioxopurin-8-yl)sulfanylacetate involves several steps, including the formation of the purine ring and the introduction of the octyl and sulfanylacetate groups. This process may involve nucleophilic substitution reactions and the use of protecting groups to ensure selective modification of the purine ring.
Biological and Pharmacological Applications
While specific information on the biological or pharmacological applications of Methyl 2-(3-methyl-7-octyl-2,6-dioxopurin-8-yl)sulfanylacetate is not available, purine derivatives are known for their potential therapeutic properties. They can act as enzyme inhibitors, receptor agonists or antagonists, and have been explored in various therapeutic areas, including oncology, neurology, and cardiovascular diseases.
Availability and Suppliers
This compound is available from specialized chemical suppliers. For instance, related compounds like ME ((3-methyl-7-octyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)thio)acetate are sold by companies such as Sigma-Aldrich . Similarly, EvitaChem offers related purine derivatives, indicating that similar compounds are commercially accessible.
Data Table: Comparison with Related Compounds
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